2-(cinnamylthio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one

• IUPAC Name: 9-methyl-2-[(E)-3-phenylprop-2-enyl]sulfanylpyrido[1,2-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C17H15N3OS/c1-13-7-5-11-20-15(13)18-16(19-17(20)21)22-12-6-10-14-8-3-2-4-9-14/h2-11H,12H2,1H3/b10-6+
• InChI Key: WKTISMAFSMBGNT-UXBLZVDNSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=NC2=O)SCC=CC3=CC=CC=C3
• Isomeric SMILES: CC1=CC=CN2C1=NC(=NC2=O)SC/C=C/C3=CC=CC=C3
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

2-(cinnamylthio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-(cinnamylthio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to have antioxidant properties and can scavenge free radicals. It has also been found to inhibit the production of inflammatory cytokines and reduce inflammation. In addition, it has been found to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(cinnamylthio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one in lab experiments include its potential for the development of new drugs for the treatment of various diseases. Its anti-inflammatory, antioxidant, and antitumor properties make it a promising compound for further research. However, its limitations include the need for further research to fully understand its mechanism of action and the potential for side effects in vivo.

Future Directions

For research on 2-(cinnamylthio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one include the development of new drugs for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and the potential for side effects in vivo. In addition, research can be conducted to explore its potential applications in other areas such as agriculture and food preservation.
Conclusion:
In conclusion, this compound is a promising compound for scientific research. Its potential for the development of new drugs for the treatment of various diseases, anti-inflammatory, antioxidant, and antitumor properties make it a compound of interest. Further research is needed to fully understand its mechanism of action and the potential for side effects in vivo.

Synthesis Methods

The synthesis of 2-(cinnamylthio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one has been achieved using various methods. One of the methods involves the reaction of 2-amino-4-methylpyridine with cinnamyl bromide followed by the reaction with thiourea. Another method involves the reaction of 2-amino-4-methylpyridine with cinnamyl isothiocyanate followed by the reaction with hydrazine hydrate. Both methods have been found to be effective in the synthesis of this compound.

Scientific Research Applications

2-(cinnamylthio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory, antioxidant, and antitumor properties. It has also been found to inhibit the growth of cancer cells in vitro. This compound has the potential to be used in the development of new drugs for the treatment of various diseases.